Cas no 67576-21-0 (1,3-Dioxan-4-one, 2-hexyl-2,6,6-trimethyl-)

1,3-Dioxan-4-one, 2-hexyl-2,6,6-trimethyl- structure
67576-21-0 structure
Product Name:1,3-Dioxan-4-one, 2-hexyl-2,6,6-trimethyl-
CAS No:67576-21-0
MF:C13H24O3
MW:228.327864646912
CID:387866
PubChem ID:71368034
Update Time:2025-04-19

1,3-Dioxan-4-one, 2-hexyl-2,6,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxan-4-one, 2-hexyl-2,6,6-trimethyl-
    • 2-hexyl-2,6,6-trimethyl-1,3-dioxan-4-one
    • DTXSID90791117
    • 67576-21-0
    • Inchi: 1S/C13H24O3/c1-5-6-7-8-9-13(4)15-11(14)10-12(2,3)16-13/h5-10H2,1-4H3
    • InChI Key: CHVOUHKPMBARRD-UHFFFAOYSA-N
    • SMILES: O1C(C)(C)CC(=O)OC1(C)CCCCCC

Computed Properties

  • Exact Mass: 228.17254462g/mol
  • Monoisotopic Mass: 228.17254462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 35.5Ų
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